N-(3-chloro-4-methoxyphenyl)-2-[7-oxo-2-(piperidin-1-yl)[1,3]thiazolo[4,5-d]pyrimidin-6(7H)-yl]acetamide

• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-2-(7-oxo-2-piperidin-1-yl-[1,3]thiazolo[4,5-d]pyrimidin-6-yl)acetamide
• InChI: InChI=1S/C19H20ClN5O3S/c1-28-14-6-5-12(9-13(14)20)22-15(26)10-25-11-21-17-16(18(25)27)29-19(23-17)24-7-3-2-4-8-24/h5-6,9,11H,2-4,7-8,10H2,1H3,(H,22,26)
• InChI Key: JURNVKDEPQIIQO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)CN2C=NC3=C(C2=O)SC(=N3)N4CCCCC4)Cl
• Molecular Formula: C19H20ClN5O3S
• Molecular Weight: 433.9 g/mol

Description

N-(3-chloro-4-methoxyphenyl)-2-[7-oxo-2-(piperidin-1-yl)[1,3]thiazolo[4,5-d]pyrimidin-6(7H)-yl]acetamide is a useful research compound. Its molecular formula is C19H20ClN5O3S and its molecular weight is 433.91. The purity is usually 95%.
BenchChem offers high-quality N-(3-chloro-4-methoxyphenyl)-2-[7-oxo-2-(piperidin-1-yl)[1,3]thiazolo[4,5-d]pyrimidin-6(7H)-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-chloro-4-methoxyphenyl)-2-[7-oxo-2-(piperidin-1-yl)[1,3]thiazolo[4,5-d]pyrimidin-6(7H)-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Heterocyclic Compound Synthesis

Research efforts have been directed toward synthesizing novel heterocyclic compounds, such as benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines, derived from visnaginone and khellinone. These compounds exhibit significant analgesic and anti-inflammatory activities, indicating their potential utility in medicinal chemistry for the development of new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Insecticidal Activity

Pyridine derivatives have been synthesized and evaluated for their toxicity against pests, such as the cowpea aphid. This demonstrates the potential application of similar compounds in agriculture for pest control, highlighting the broader implications of synthetic organic chemistry in producing compounds with specific biological activities (Bakhite, Abd-Ella, El-Sayed, & Abdel-Raheem, 2014).

Advanced Material Synthesis

The use of chloroacetonitrile in constructing novel pyrazole and thiazole derivatives underscores the versatility of such chemical reactions in generating materials with potential applications in various industries, including pharmaceuticals and electronics (Khalil, Elsayed, Mohamed, & Raafat, 2017).

Drug Discovery and Development

The pharmaceutical industry continually seeks new compounds with therapeutic potential. For instance, the discovery of inhibitors for specific enzymes or receptors can lead to the development of drugs for treating diseases like cancer. Research into compounds such as N-(6-morpholinopyridin-3-yl)-2-(6-phenylimidazo[2,1-b]thiazol-3-yl)acetamide highlights the process of optimizing virtual screening hits for cytotoxicity against human cancer cell lines, demonstrating the critical role of synthetic chemistry in drug discovery (Ding et al., 2012).

Analytical Chemistry Applications

The development and validation of HPLC methods for determining related substances in pharmaceutical agents, such as Epimidin, illustrate the importance of analytical chemistry in ensuring the purity and safety of drug compounds. This is crucial for regulatory approval and clinical use, highlighting another research application for complex organic molecules (Severina et al., 2021).